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Compound of Interest

Compound Name: 3-Amino-4-methylbenzoic acid

Cat. No.: B048440 Get Quote

In-Depth Technical Guide to 3-Amino-4-
methylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-4-methylbenzoic acid, a

pivotal chemical intermediate in various research and development sectors. This document

outlines its fundamental molecular properties, detailed experimental synthesis protocols, and

its significant applications, particularly in the pharmaceutical and agrochemical industries.

Core Molecular and Physical Properties
3-Amino-4-methylbenzoic acid, also known as 3-amino-p-toluic acid, is an aromatic

compound containing both an amino and a carboxylic acid functional group.[1] This

bifunctionality makes it a versatile building block in organic synthesis.[1]

Quantitative Data Summary
The essential quantitative data for 3-Amino-4-methylbenzoic acid are summarized in the

table below for quick reference.
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Property Value Source

Molecular Formula C₈H₉NO₂ [2][3]

Molecular Weight 151.16 g/mol [3]

CAS Number 2458-12-0 [2]

Melting Point 164-168 °C [4]

Appearance
White to off-white crystalline

powder
[5]

Solubility Sparingly soluble in water [5]

Key Applications in Research and Development
3-Amino-4-methylbenzoic acid is a crucial starting material in the synthesis of a range of

high-value organic molecules.[6] Its primary applications lie in the following areas:

Pharmaceutical Intermediate: It is a key component in the synthesis of active pharmaceutical

ingredients (APIs), including compounds with potential anti-tumor activity, such as

cyclopropamitosene compounds.[6]

Agrochemical Synthesis: The compound has shown some partial herbicidal activity and is

used as an intermediate in the development of new agrochemicals.[6]

Dye Manufacturing: It serves as a precursor in the synthesis of azo dyes.
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Logical Flow of 3-Amino-4-methylbenzoic Acid Applications
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Caption: Role of 3-Amino-4-methylbenzoic Acid as a chemical intermediate.

Experimental Protocols
Detailed methodologies for the synthesis of 3-Amino-4-methylbenzoic acid and its derivatives

are crucial for reproducible research. Below are key experimental protocols found in the

literature.

Synthesis of 3-Amino-4-methylbenzoic Acid via
Ammonolysis
A modern approach to synthesizing 3-Amino-4-methylbenzoic acid involves an ammonolysis

method, which offers a higher yield and purity compared to traditional reduction methods.[7]

Materials:

3-chloro-4-methylbenzoic acid

Potassium phosphate
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Cuprous iodide

Potassium iodide

N,N-dimethylacetamide (DMAc)

Ammonia gas

Procedure:

Catalyst Preparation: Mix 0.034g of cuprous iodide with 0.034g of potassium iodide until the

cuprous iodide is fully dissolved.[7]

Reaction Setup: In a high-pressure reactor, add 2.72g of 3-chloro-4-methylbenzoic acid, 1.7g

of potassium phosphate, the prepared catalyst, and 12mL of N,N-dimethylacetamide.[7]

Ammonolysis Reaction:

Seal the reactor and purge it with ammonia gas six times.[7]

Pressurize the reactor with ammonia gas to 0.5 MPa.[7]

Heat the reactor to 90°C, maintaining an internal pressure of 1.5 MPa, for 5 hours.[7]

Work-up and Purification:

Cool the reactor to room temperature and slowly vent the residual ammonia gas.[7]

The reaction solution is subjected to vacuum distillation and washed with water.[7]

Recrystallize the product from methanol to obtain pure 3-Amino-4-methylbenzoic acid.

[7]
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Workflow for Ammonolysis Synthesis
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Caption: Experimental workflow for the synthesis of 3-Amino-4-methylbenzoic acid.
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Esterification to Methyl 3-amino-4-methylbenzoate
3-Amino-4-methylbenzoic acid is often converted to its methyl ester for subsequent

reactions. A common method is esterification using thionyl chloride in methanol.[8][9]

Materials:

3-Amino-4-methylbenzoic acid

Anhydrous methanol

Thionyl chloride

Saturated aqueous sodium bicarbonate

Ethyl acetate

Procedure:

Dissolution and Cooling: Dissolve 1.0 equivalent of 3-amino-4-methylbenzoic acid in

anhydrous methanol (approximately 25 mL per gram of acid) and cool the solution to 0-5 °C

in an ice bath.[8]

Reagent Addition: Slowly add 2.2 equivalents of thionyl chloride dropwise, ensuring the

temperature remains below 10 °C.[8]

Reflux: After the addition is complete, remove the ice bath and reflux the mixture for 4-6

hours.[8]

Work-up:

Cool the reaction mixture to room temperature and concentrate it under reduced pressure.

[9]

Neutralize the residue with a saturated aqueous solution of sodium bicarbonate to a pH of

~7.5.[8]

Extract the aqueous layer three times with ethyl acetate.[8]
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Purification: The combined organic layers are dried and concentrated to yield the crude

product, which can be further purified by recrystallization if necessary.[8]
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Caption: Experimental workflow for the esterification of 3-Amino-4-methylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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